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Compound of Interest

Compound Name:
3,4-Difluoro-5-

methylbenzenesulfonamide

CAS No.: 1803812-94-3

Cat. No.: B1413045

Get Quote

Introduction: The benzenesulfonamide scaffold is a cornerstone pharmacophore in medicinal

chemistry, recognized for its versatility and privileged structure in drug discovery.[1] Its

derivatives have demonstrated a remarkable breadth of biological activity, targeting a wide

array of enzymes and receptors implicated in conditions ranging from cancer and glaucoma to

microbial infections and inflammation.[1][2] The sulfonamide group (-SO₂NH₂) is an excellent

zinc-binding moiety, making it a particularly effective scaffold for designing inhibitors of

metalloenzymes like carbonic anhydrases.[1]

While public domain literature on the specific analog, 3,4-difluoro-5-
methylbenzenesulfonamide, is limited, a comprehensive analysis of structurally related

compounds provides a robust framework for predicting its potential biological activities and

guiding future research. This guide synthesizes structure-activity relationship (SAR) data from

numerous studies to provide a comparative analysis of benzenesulfonamide analogs, focusing

on key biological targets and the influence of various substitutions on inhibitory potency and

selectivity.
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Key Biological Targets and Overarching SAR
Principles
Benzenesulfonamide derivatives achieve their therapeutic effects primarily through specific

enzyme inhibition.[1] The core structure consists of a substituted aromatic ring directly attached

to the sulfonamide group. Modifications to the aromatic ring and the sulfonamide nitrogen are

the primary strategies for modulating potency and selectivity.

Key biological targets for this scaffold include:

Carbonic Anhydrases (CAs): A major class of metalloenzymes targeted by sulfonamides.[3]

[4][5][6]

Protein Kinases: Including Tropomyosin receptor kinase A (TrkA), PI3K/mTOR, and

Transforming Growth Factor-Beta Type 1 Receptor (ALK5).[7][8][9][10]

Tubulin: Inhibition of tubulin polymerization is another mechanism for anticancer activity.[11]

Other Enzymes: Such as Acetylcholinesterase (AChE) and Glyoxalase I (Glx-I).[12][13]

The general workflow for establishing the SAR of a new series of benzenesulfonamide analogs

is an iterative process of design, synthesis, and biological evaluation.
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Cellular Proliferation Assay
(e.g., MTT, Trypan Blue)
Determines GI₅₀ / IC₅₀
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Confirms mechanism in cells
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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